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Compound of Interest

Compound Name: Butylphthalide-d9

Cat. No.: B15581110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling guidelines

for Butylphthalide-d9, a deuterated form of Butylphthalide. The information presented herein

is crucial for ensuring safe laboratory practices and minimizing potential risks associated with

the handling, storage, and disposal of this compound. Given that specific safety data for the

deuterated form is limited, this guide primarily leverages the safety profile of its non-deuterated

parent compound, DL-3-n-Butylphthalide, as a closely related and reliable surrogate.

Compound Identification and Properties
Butylphthalide-d9 is a stable isotope-labeled version of Butylphthalide, a compound originally

isolated from celery seeds and investigated for its potential neuroprotective effects.[1][2][3] The

deuteration is a valuable tool in metabolic and pharmacokinetic studies.

Table 1: Physical and Chemical Properties of Butylphthalide
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Property Value Source

Chemical Name
3-butyl-1(3H)-

isobenzofuranone
[4][5][6]

Synonyms
(±)-3-Butylphthalide, dl-3-n-

Butylphthalide, (±)-NBP
[4][5][6]

Molecular Formula C₁₂H₁₄O₂ [4][6]

Formula Weight 190.2 g/mol [4][6]

Appearance Neat oil [4][6]

Purity ≥98% [4]

Solubility

Soluble in organic solvents

such as ethanol, DMSO, and

dimethyl formamide (approx.

30 mg/ml). Sparingly soluble in

aqueous buffers.

[4]

Storage Temperature -20°C [4]

Stability ≥ 4 years (at -20°C) [4]

Hazard Identification and Toxicology
DL-3-n-Butylphthalide is classified as a hazardous substance. The primary hazards are related

to irritation of the skin, eyes, and respiratory system.[5][7][8]

Table 2: Toxicological Data for DL-3-n-Butylphthalide

Test Species Route Value Source

LD50 (Acute

Toxicity)
Rat Oral 2,450 mg/kg [5]

TDLO (Lowest

Published Toxic

Dose)

Rat Oral 0.02 g/kg [5]
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Hazard Statements:

H315: Causes skin irritation.[5][7][8]

H319: Causes serious eye irritation.[5][7][8]

H335: May cause respiratory irritation.[5][7][8]

Pictogram:

GHS07: Exclamation Mark[5][8]

Signal Word: Warning[5]

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures is paramount to ensure personnel safety. The

following workflow outlines the key stages of handling Butylphthalide-d9 in a research

environment.
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Safe Handling Workflow for Butylphthalide-d9

Pre-Handling
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Caption: Logical workflow for the safe handling of Butylphthalide-d9.
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Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[8]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[8] Change gloves

immediately if contaminated.

Respiratory Protection: If working outside of a ventilated hood or if aerosols may be

generated, use a NIOSH-approved respirator.[8]

Hygiene Measures: Wash hands thoroughly after handling.[4][8] Do not eat, drink, or smoke

in work areas.[8]

Experimental Protocols
Preparation of Stock Solutions
DL-3-n-Butylphthalide is supplied as a neat oil.[4][6] To prepare a stock solution, dissolve the oil

in an appropriate organic solvent such as ethanol, DMSO, or dimethyl formamide.[4] The

solubility in these solvents is approximately 30 mg/ml.[4] It is recommended to purge the

solvent with an inert gas before preparing the solution to minimize oxidation.[4] For aqueous

solutions, first dissolve the compound in ethanol and then dilute with the aqueous buffer of

choice.[4] Aqueous solutions should not be stored for more than one day.[4]

General Protocol for Acute Oral Toxicity Study (LD50
Determination)
The reported oral LD50 of 2,450 mg/kg in rats was likely determined using a method similar to

the OECD Guideline for the Testing of Chemicals, No. 420 (Acute Oral Toxicity - Fixed Dose

Procedure) or No. 423 (Acute Oral Toxicity - Acute Toxic Class Method). A generalized protocol

involves:

Animal Selection: Healthy, young adult rats of a single strain are used.

Fasting: Animals are fasted prior to dosing (e.g., overnight).

Dose Administration: The test substance is administered by gavage in a single dose. The

volume administered is kept small.
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Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for a period of up to 14 days.

Necropsy: A gross necropsy of all animals is performed at the end of the observation period.

Data Analysis: The LD50 value is calculated based on the number of mortalities at different

dose levels.

First Aid Measures
If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Storage and Disposal
Storage: Store in a tightly closed container in a dry and well-ventilated place.[8] The

recommended storage temperature is -20°C.[4]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the product to reach the sewage system.[5] Uncleaned packaging should be disposed of

as unused product.[5]

Signaling Pathways and Biological Activity (for
context)
While not directly related to safety and handling, understanding the compound's mechanism of

action can provide valuable context for researchers. Butylphthalide has been shown to have

neuroprotective properties and to modulate several signaling pathways.[1][9][10]
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Reported Signaling Pathways Modulated by Butylphthalide
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Caption: Key signaling pathways reportedly modulated by Butylphthalide.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS). Always refer to the SDS provided by the supplier for

the most current and detailed safety information before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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